{2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid

• Molecular Formula: C13H8Br2N2O6
• Molecular Weight: 448.02 g/mol
• IUPAC Name: 2-[2,6-dibromo-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C13H8Br2N2O6/c14-7-2-5(3-8(15)10(7)23-4-9(18)19)1-6-11(20)16-13(22)17-12(6)21/h1-3H,4H2,(H,18,19)(H2,16,17,20,21,22)
• InChI Key: RBMZBSFQWRDTEL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)OCC(=O)O)Br)C=C2C(=O)NC(=O)NC2=O

Description

{2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid is a complex organic compound characterized by its unique structure, which includes bromine atoms and a trioxotetrahydropyrimidinylidene group

Preparation Methods

The synthesis of {2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid typically involves multiple steps, including the bromination of precursor compounds and the introduction of the trioxotetrahydropyrimidinylidene group. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for achieving high yields and purity. Industrial production methods may involve large-scale reactions with optimized conditions to ensure consistency and efficiency.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its structure, potentially leading to new derivatives.

Substitution: The bromine atoms in the compound can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

{2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its derivatives may have potential biological activities, making it a candidate for drug discovery and development.

Medicine: Research into its pharmacological properties could lead to new therapeutic agents.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of {2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid involves its interaction with molecular targets and pathways within biological systems. The specific pathways and targets depend on the compound’s structure and the context of its application. Detailed studies are required to elucidate the exact mechanisms by which it exerts its effects.

Comparison with Similar Compounds

Similar compounds to {2,6-dibromo-4-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid include:

• 2,6-dibromo-4-(methylthio)pyridine
• 2,6-dibromo-4-methylaniline
• 2,6-dibromonaphthalene-1,4,5,8-tetracarboxylic dianhydride These compounds share structural similarities but differ in their specific functional groups and potential applications. The uniqueness of this compound lies in its combination of bromine atoms and the trioxotetrahydropyrimidinylidene group, which imparts distinct chemical and biological properties.